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Compound of Interest

Compound Name: Phenidone

Cat. No.: B1221376

Introduction

Phenidone (1-phenyl-3-pyrazolidinone) is recognized as a dual inhibitor of cyclooxygenase
(COX) and lipoxygenase (LOX) enzymes.[1][2][3][4][5] These enzymes play a critical role in the
metabolism of arachidonic acid, leading to the production of prostaglandins and leukotrienes,
which are potent mediators of inflammation. Overexpression and hyperactivity of COX and LOX
are implicated in the pathophysiology of various neurodegenerative diseases, contributing to
oxidative stress, neuroinflammation, and neuronal cell death.[1][6][7] Evidence suggests that
by inhibiting both pathways, Phenidone may exert significant neuroprotective effects through
antioxidant and anti-inflammatory mechanisms.[1][2][6][8] These application notes provide a
comprehensive experimental framework for researchers to investigate and validate the
neuroprotective potential of Phenidone in both in vitro and in vivo models of neurological
disorders.

Experimental Workflow

The overall experimental design follows a logical progression from initial in vitro screening to
more complex in vivo validation. This workflow ensures a thorough evaluation of Phenidone's
efficacy and mechanism of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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